4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride
Overview
Description
4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride is a chemical compound that belongs to the class of pyridine derivatives It is characterized by the presence of a pyridine ring substituted with a 4-methyl group and an N2-(4-methylphenyl) group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride typically involves the reaction of 4-methylpyridine with 4-methylphenylamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and reaction time, are optimized to achieve a high yield of the compound .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and can lead to higher efficiency and yield. The use of automated systems and advanced analytical techniques ensures the consistent quality of the final product .
Chemical Reactions Analysis
Types of Reactions
4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can lead to the formation of amine derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce amine derivatives. Substitution reactions can result in various substituted pyridine or phenyl derivatives .
Scientific Research Applications
4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar Compounds
4-dimethylaminopyridine: A widely used catalyst in organic synthesis.
N,N-dimethyl-4-aminopyridine: Another catalyst with similar applications.
4-methoxyphenylamine: A compound with similar structural features but different functional groups.
Uniqueness
4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride is unique due to its specific substitution pattern on the pyridine ring and the phenyl group. This unique structure imparts distinct chemical and biological properties, making it valuable for specific applications in research and industry .
Properties
CAS No. |
2763755-06-0 |
|---|---|
Molecular Formula |
C13H16ClN3 |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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